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Compound of Interest

Compound Name: H-DL-Val-OMe.HCl

Cat. No.: B555495 Get Quote

An In-depth Technical Guide to the Material Safety of H-DL-Val-OMe.HCl

This technical guide provides a comprehensive overview of the material safety data for H-DL-
Val-OMe.HCl (DL-Valine methyl ester hydrochloride), intended for researchers, scientists, and

professionals in drug development.

Chemical Identification
Identifier Value

Chemical Name DL-Valine methyl ester hydrochloride

Synonyms Methyl DL-valinate hydrochloride

CAS Number 5619-05-6[1]

Molecular Formula C6H13NO2.HCl[1]

Molecular Weight 167.64 g/mol [2]

Structure

Hazard Identification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), H-DL-Val-OMe.HCl is not classified as a hazardous substance or mixture. However, it

is recommended to handle it with care, following good industrial hygiene and safety practices.
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Potential Health Effects:

Eye Contact: May cause eye irritation.[3]

Skin Contact: May cause skin irritation.[3]

Inhalation: May cause respiratory tract irritation.[3]

Ingestion: May be harmful if swallowed.[4]

Composition and Information on Ingredients
Component CAS Number Weight %

DL-Valine methyl ester

hydrochloride
5619-05-6 <=100

First-Aid Measures
Exposure Route First-Aid Procedure

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[1][5]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. Get medical attention if

symptoms occur.[1][5]

Inhalation
Remove to fresh air. Get medical attention

immediately if symptoms occur.[1][5]

Ingestion

Clean mouth with water and drink afterwards

plenty of water. Get medical attention if

symptoms occur.[1][5]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[2]
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Specific Hazards Arising from the Chemical: Thermal decomposition can lead to the release

of irritating gases and vapors, including nitrogen oxides (NOx), carbon monoxide (CO),

carbon dioxide (CO2), and hydrogen chloride gas.[2][6]

Protective Equipment for Firefighters: As in any fire, wear a self-contained breathing

apparatus (SCBA) with pressure-demand and full protective gear.[3][6]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required. Avoid dust formation.[1]

Environmental Precautions: Should not be released into the environment.[1]

Methods for Containment and Cleaning Up: Sweep up and shovel into suitable containers for

disposal. Avoid dust formation.[1]

Handling and Storage
Handling: Wear personal protective equipment/face protection. Ensure adequate ventilation.

Avoid contact with skin, eyes, or clothing. Avoid ingestion and inhalation. Avoid dust

formation.[1]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[5]

Exposure Controls and Personal Protection
Engineering Controls: Ensure adequate ventilation, especially in confined areas.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

[5][6]

Skin and Body Protection: Wear appropriate protective gloves and clothing to prevent skin

exposure.[5]
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Respiratory Protection: Follow the OSHA respirator regulations found in 29 CFR 1910.134

or European Standard EN 149. Use a NIOSH/MSHA or European Standard EN 149

approved respirator if exposure limits are exceeded or if irritation or other symptoms are

experienced.

Physical and Chemical Properties
Property Value

Appearance White crystalline solid[1][5]

Odor No information available[1][5]

Melting Point/Range 112 - 114 °C / 233.6 - 237.2 °F[1][5]

Boiling Point/Range No information available[5]

Flash Point No information available[5]

Solubility No information available

Molecular Formula C6H13NO2.HCl[1]

Molecular Weight 167.64[2]

Stability and Reactivity
Reactivity: None known, based on information available.

Chemical Stability: Stable under normal conditions.[2]

Conditions to Avoid: Incompatible products.

Incompatible Materials: Strong oxidizing agents.[2]

Hazardous Decomposition Products: Nitrogen oxides (NOx), Carbon monoxide (CO),

Carbon dioxide (CO2), Hydrogen chloride gas.[2][6]

Toxicological Information
Acute Toxicity: No acute toxicity information is available for this product.[2]
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Skin Corrosion/Irritation: No data available.[1][2]

Serious Eye Damage/Irritation: No data available.

Respiratory or Skin Sensitization: No data available.

Germ Cell Mutagenicity: No data available.

Carcinogenicity: No data available.

Reproductive Toxicity: No data available.

STOT-Single Exposure: No data available.

STOT-Repeated Exposure: No data available.

Aspiration Hazard: No data available.

Experimental Protocols
As H-DL-Val-OMe.HCl is a valine derivative, it is commonly used in peptide synthesis and

other laboratory research.[7] Below is a generalized workflow for handling and using such a

chemical in a research setting.
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Preparation

Experimentation

Cleanup and Disposal

Receive and Log Compound

Store in a Cool, Dry Place

Weigh Compound in Fume Hood

Review Safety Data Sheet

Don Personal Protective Equipment

Dissolve in Appropriate Solvent

Perform Reaction/Experiment

Analyze Results Quench Reaction (if necessary)

Dispose of Waste in Labeled Container

Clean Glassware and Workspace

Remove and Dispose of PPE

Click to download full resolution via product page

Caption: General laboratory workflow for handling H-DL-Val-OMe.HCl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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